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Compound of Interest

Compound Name: 2,6-Dimethyldecane

Cat. No.: B082109 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of 2,6-dimethyldecane (CAS No. 13150-

81-7), a branched-chain alkane with significant applications as a chemical intermediate in

organic synthesis, particularly in the development of novel pharmaceutical agents. This

document collates essential physicochemical properties, detailed experimental protocols for its

synthesis and analysis, and explores the signaling pathways influenced by its derivatives. All

quantitative data is presented in structured tables for clarity, and key experimental workflows

and biological pathways are visualized using diagrams.

Chemical and Physical Properties
2,6-Dimethyldecane is a colorless, flammable liquid with the molecular formula C₁₂H₂₆.[1] It is

a saturated hydrocarbon, and its branched structure imparts specific physical properties that

are distinct from its linear isomer, n-dodecane.[2]
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Property Value Source

CAS Number 13150-81-7 [2]

Molecular Formula C₁₂H₂₆ [2]

Molecular Weight 170.33 g/mol [2]

IUPAC Name 2,6-dimethyldecane [2]

Boiling Point Approximately 220 °C [2]

Density
Approximately 0.74 g/cm³ at 20

°C
[2]

InChI

InChI=1S/C12H26/c1-5-6-9-

12(4)10-7-8-11(2)3/h11-12H,5-

10H2,1-4H3

[2]

InChI Key
DHJGXZWEQBKLNV-

UHFFFAOYSA-N
[2]

SMILES CCCCC(C)CCCC(C)C [2]

Experimental Protocols
Synthesis of 2,6-Dimethyldecane via Grignard Reaction
A common and effective method for the synthesis of 2,6-dimethyldecane involves a multi-step

process starting with a Grignard reaction, followed by dehydration and hydrogenation.[2]

Experimental Workflow for Synthesis
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Step 1: Grignard Reaction

Step 2: Dehydration

Step 3: Hydrogenation

Step 4: Purification

2-Hexanone + Isobutylmagnesium Bromide

Reaction in anhydrous ether

Tertiary Alcohol Intermediate

Acid-catalyzed dehydration (e.g., H₂SO₄)

Alkene Mixture

Catalytic Hydrogenation (Pd/C, H₂)

Crude 2,6-Dimethyldecane

Fractional Distillation

Pure 2,6-Dimethyldecane (>95%)
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Sample containing 2,6-Dimethyldecane

Gas Chromatography (GC)

Infrared (IR) Spectroscopy

Vibrational Modes

¹³C Nuclear Magnetic Resonance (NMR)

Carbon Skeleton

Mass Spectrometry (MS)

Separation and Fragmentation

Data Analysis and Structure Elucidation

Pancreatic β-cell

Glucose MetabolismCloses ↑ ATP/ADP RatioCloses KATP ChannelCloses Membrane DepolarizationLeads to Voltage-gated Ca²⁺ ChannelOpens Ca²⁺ Influx Insulin Release

2,6-Dimethyldecane Derivative

Opens/Keeps Open

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to 2,6-
Dimethyldecane (CAS Number: 13150-81-7)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b082109#cas-number-13150-81-7-for-2-6-
dimethyldecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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